N-(4-amino-2-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide

• IUPAC Name: N-[4-amino-2-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C18H14N6O4S2/c19-14-13(22-15(26)10-5-3-7-28-10)16(27)24-17(23-14)29-8-12(25)21-18-20-9-4-1-2-6-11(9)30-18/h1-7H,8H2,(H,22,26)(H,20,21,25)(H3,19,23,24,27)
• InChI Key: XRBXMDYOMZVSAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)CSC3=NC(=C(C(=O)N3)NC(=O)C4=CC=CO4)N
• Molecular Formula: C18H14N6O4S2
• Molecular Weight: 442.5 g/mol

Description

The compound is a derivative of benzothiazole. Benzothiazole derivatives have been studied for their potential anti-tubercular properties. They have shown promising results in inhibiting the growth of M. tuberculosis.

Synthesis Analysis

The synthesis of benzothiazole derivatives involves various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives has been studied using various techniques. The structure-activity relationships of these derivatives have also been discussed, along with molecular docking studies.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives include various synthetic pathways such as diazo-coupling, Knoevenagel condensation, Biginelli reaction, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can vary depending on the specific derivative and its synthesis process.

Scientific Research Applications

Synthesis and Chemical Reactivity

Compounds containing benzo[d]thiazol, furan, and pyrimidinone moieties are synthesized through various chemical reactions, demonstrating their potential as versatile intermediates for generating novel heterocyclic compounds. For instance, derivatives of benzo[d]thiazole and furan have been synthesized for the study of their electrophilic substitution reactions and as precursors for the synthesis of novel heterocyclic structures with potential biological activities (Aleksandrov & El’chaninov, 2017).

Biological Applications

Research into compounds featuring benzo[d]thiazole, furan, and pyrimidine units has shown promising biological activities. For example, novel compounds derived from these moieties have been evaluated for their analgesic, anti-inflammatory, and COX-2 inhibitory activities, indicating their potential use in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Additionally, some derivatives have exhibited cytotoxic activities against cancer cell lines, suggesting their application in cancer research (Zhang et al., 2017).

Material Science and Corrosion Inhibition

Benzothiazole derivatives have been investigated for their corrosion inhibition properties, offering applications in material science and engineering. Studies have shown that these compounds can significantly reduce corrosion in metals, highlighting their potential as corrosion inhibitors in industrial applications (Hu et al., 2016).

Mechanism of Action

The mechanism of action of benzothiazole derivatives in inhibiting M. tuberculosis has been studied. The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs.

Future Directions

Benzothiazole derivatives show promise in the field of anti-tubercular compounds. Future research could focus on optimizing the synthesis process, studying the mechanism of action in more detail, and conducting further in vitro and in vivo studies.